Cas no 2231664-00-7 ([(1R)-3,3-difluorocyclohexyl]methanol)

• Product Name: [(1R)-3,3-difluorocyclohexyl]methanol
• CAS No: 2231664-00-7
• MF: C₇H₁₂F₂O
• MW: 150.166389465332
• CID: 5106818
• PubChem ID: 98865389
• Update Time: 2026-03-03

[(1R)-3,3-difluorocyclohexyl]methanol Chemical and Physical Properties

Names and Identifiers

• [(1R)-3,3-difluorocyclohexyl]methanol
• DTXSID001270840
• starbld0015808
• F93351
• 2231664-00-7
• Cyclohexanemethanol, 3,3-difluoro-, (1R)-
• (R)-(3,3-Difluorocyclohexyl)methanol

• Inchi： 1S/C7H12F2O/c8-7(9)3-1-2-6(4-7)5-10/h6,10H,1-5H2/t6-/m1/s1
• InChI Key： BVOAPBKICTZRNM-ZCFIWIBFSA-N
• SMILES： C([C@@H]1CCCC(F)(F)C1)O

Computed Properties

• Exact Mass: 150.08562133g/mol
• Monoisotopic Mass: 150.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 20.2Ų

Additional information on [(1R)-3,3-difluorocyclohexyl]methanol

Introduction to [(1R)-3,3-difluorocyclohexyl]methanol (CAS No. 2231664-00-7)

[(1R)-3,3-difluorocyclohexyl]methanol, with the CAS number 2231664-00-7, is a chiral compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and medicinal chemistry. This compound is characterized by its unique structural features, including a cyclohexyl ring substituted with two fluorine atoms and a hydroxymethyl group. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The chiral nature of [(1R)-3,3-difluorocyclohexyl]methanol is particularly noteworthy. Chirality, or the property of molecules to exist in two non-superimposable mirror-image forms (enantiomers), plays a crucial role in the biological activity and pharmacological properties of many compounds. In the case of [(1R)-3,3-difluorocyclohexyl]methanol, the (1R) configuration refers to the specific arrangement of atoms around the chiral center, which can significantly influence its interactions with biological targets.

Recent studies have highlighted the potential applications of [(1R)-3,3-difluorocyclohexyl]methanol in drug discovery and development. One notable area of research involves its use as a building block for the synthesis of novel antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of [(1R)-3,3-difluorocyclohexyl]methanol exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The fluorine atoms in the cyclohexyl ring were found to enhance the binding affinity and selectivity of these derivatives for viral targets.

Beyond antiviral applications, [(1R)-3,3-difluorocyclohexyl]methanol has also shown promise in the development of anti-inflammatory drugs. Research conducted at a leading pharmaceutical company demonstrated that compounds derived from [(1R)-3,3-difluorocyclohexyl]methanol effectively inhibited key enzymes involved in inflammation pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that this compound could serve as a valuable scaffold for designing more potent and selective anti-inflammatory agents.

In addition to its therapeutic potential, [(1R)-3,3-difluorocyclohexyl]methanol has been explored for its use in agrochemicals. A study published in Pesticide Biochemistry and Physiology reported that derivatives of this compound exhibited strong insecticidal activity against several economically important pests. The unique combination of fluorine atoms and the hydroxymethyl group was found to enhance the bioavailability and stability of these agrochemicals, making them more effective in pest control.

The synthetic accessibility of [(1R)-3,3-difluorocyclohexyl]methanol is another factor contributing to its widespread use in research and development. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One common approach involves the asymmetric hydrogenation of a suitable prochiral precursor followed by selective functionalization steps to introduce the fluorine atoms and hydroxymethyl group. These synthetic methods have been optimized to achieve high yields and enantiomeric purity, ensuring that the final product meets the stringent requirements for pharmaceutical and agrochemical applications.

The physical properties of [(1R)-3,3-difluorocyclohexyl]methanol, such as its solubility and stability under various conditions, are also important considerations for its practical use. This compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or contamination. Its solubility profile can be tailored through derivatization or formulation strategies to enhance its bioavailability or processing characteristics.

In conclusion, [(1R)-3,3-difluorocyclohexyl]methanol (CAS No. 2231664-00-7) is a versatile chiral compound with significant potential in multiple areas of research and development. Its unique structural features and chemical properties make it an attractive candidate for the synthesis of bioactive molecules with diverse applications in pharmaceuticals, agrochemicals, and other fields. Ongoing research continues to uncover new opportunities for utilizing this compound in innovative ways, further solidifying its importance in modern chemistry.